1-(1,3-benzodioxol-5-ylmethyl)-4-[2-(2-phenylethyl)benzoyl]piperazine

• IUPAC Name: [4-(1,3-benzodioxol-5-ylmethyl)piperazin-1-yl]-[2-(2-phenylethyl)phenyl]methanone
• InChI: InChI=1S/C27H28N2O3/c30-27(24-9-5-4-8-23(24)12-10-21-6-2-1-3-7-21)29-16-14-28(15-17-29)19-22-11-13-25-26(18-22)32-20-31-25/h1-9,11,13,18H,10,12,14-17,19-20H2
• InChI Key: KHDGNHSCQGKFLJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC3=C(C=C2)OCO3)C(=O)C4=CC=CC=C4CCC5=CC=CC=C5
• Molecular Formula: C27H28N2O3
• Molecular Weight: 428.5 g/mol

Description

1-(1,3-benzodioxol-5-ylmethyl)-4-[2-(2-phenylethyl)benzoyl]piperazine, also known as BPBP, is a synthetic compound that belongs to the family of piperazine derivatives. BPBP has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, neuroscience, and pharmacology.

Scientific Research Applications

1-(1,3-benzodioxol-5-ylmethyl)-4-[2-(2-phenylethyl)benzoyl]piperazine has been extensively studied for its potential applications in various fields of research. In medicinal chemistry, 1-(1,3-benzodioxol-5-ylmethyl)-4-[2-(2-phenylethyl)benzoyl]piperazine has been investigated as a potential drug candidate for the treatment of psychiatric disorders, such as schizophrenia and depression. In neuroscience, 1-(1,3-benzodioxol-5-ylmethyl)-4-[2-(2-phenylethyl)benzoyl]piperazine has been used as a tool to study the function of serotonin receptors in the brain. In pharmacology, 1-(1,3-benzodioxol-5-ylmethyl)-4-[2-(2-phenylethyl)benzoyl]piperazine has been used to develop new drugs that target specific receptors in the body.

Mechanism of Action

The mechanism of action of 1-(1,3-benzodioxol-5-ylmethyl)-4-[2-(2-phenylethyl)benzoyl]piperazine is not fully understood, but it is believed to involve the modulation of serotonin receptors in the brain. 1-(1,3-benzodioxol-5-ylmethyl)-4-[2-(2-phenylethyl)benzoyl]piperazine has been shown to bind to the 5-HT1A and 5-HT2A receptors, which are involved in the regulation of mood, anxiety, and cognition. 1-(1,3-benzodioxol-5-ylmethyl)-4-[2-(2-phenylethyl)benzoyl]piperazine has also been shown to have affinity for other receptors, including dopamine and adrenergic receptors.
Biochemical and Physiological Effects:
Studies have shown that 1-(1,3-benzodioxol-5-ylmethyl)-4-[2-(2-phenylethyl)benzoyl]piperazine has a range of biochemical and physiological effects. In animal models, 1-(1,3-benzodioxol-5-ylmethyl)-4-[2-(2-phenylethyl)benzoyl]piperazine has been shown to have anxiolytic and antidepressant-like effects. 1-(1,3-benzodioxol-5-ylmethyl)-4-[2-(2-phenylethyl)benzoyl]piperazine has also been shown to improve cognitive function and memory in animal models. In vitro studies have shown that 1-(1,3-benzodioxol-5-ylmethyl)-4-[2-(2-phenylethyl)benzoyl]piperazine can modulate the activity of various enzymes and receptors, including the monoamine oxidase A enzyme and the 5-HT1A receptor.

Advantages and Limitations for Lab Experiments

1-(1,3-benzodioxol-5-ylmethyl)-4-[2-(2-phenylethyl)benzoyl]piperazine has several advantages for lab experiments, including its high potency and selectivity for specific receptors. 1-(1,3-benzodioxol-5-ylmethyl)-4-[2-(2-phenylethyl)benzoyl]piperazine is also relatively easy to synthesize and purify, which makes it a cost-effective tool for research. However, 1-(1,3-benzodioxol-5-ylmethyl)-4-[2-(2-phenylethyl)benzoyl]piperazine also has some limitations, including its potential toxicity and limited solubility in water.

Future Directions

There are several future directions for research on 1-(1,3-benzodioxol-5-ylmethyl)-4-[2-(2-phenylethyl)benzoyl]piperazine. One area of interest is the development of new drugs that target specific receptors in the brain. 1-(1,3-benzodioxol-5-ylmethyl)-4-[2-(2-phenylethyl)benzoyl]piperazine could also be used as a tool to study the role of serotonin receptors in various physiological and pathological conditions. Additionally, the synthesis of new derivatives of 1-(1,3-benzodioxol-5-ylmethyl)-4-[2-(2-phenylethyl)benzoyl]piperazine could lead to the discovery of more potent and selective compounds with potential therapeutic applications.
In conclusion, 1-(1,3-benzodioxol-5-ylmethyl)-4-[2-(2-phenylethyl)benzoyl]piperazine is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields of research. The synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of 1-(1,3-benzodioxol-5-ylmethyl)-4-[2-(2-phenylethyl)benzoyl]piperazine have been discussed in this paper. Further research on 1-(1,3-benzodioxol-5-ylmethyl)-4-[2-(2-phenylethyl)benzoyl]piperazine could lead to the discovery of new drugs and a better understanding of the role of serotonin receptors in the brain.

Synthesis Methods

The synthesis of 1-(1,3-benzodioxol-5-ylmethyl)-4-[2-(2-phenylethyl)benzoyl]piperazine involves a series of chemical reactions that require specific reagents and conditions. The most common method for synthesizing 1-(1,3-benzodioxol-5-ylmethyl)-4-[2-(2-phenylethyl)benzoyl]piperazine is the condensation reaction between 1-(1,3-benzodioxol-5-ylmethyl)piperazine and 2-(2-phenylethyl)benzoic acid. The reaction is catalyzed by a dehydrating agent, such as thionyl chloride or phosphorus oxychloride, and requires anhydrous conditions. The resulting product is purified by recrystallization or chromatography.